BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of N,N-Diethylcyanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethylcyanamide

Cat. No.: B1293381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N,N-
Diethylcyanamide. The information is presented to support research, development, and
quality control activities involving this compound. All quantitative data is summarized in a
structured table for ease of reference. Detailed experimental protocols for determining these

properties are also provided, alongside logical workflow diagrams created using Graphviz (DOT
language).

Core Physical Properties

N,N-Diethylcyanamide is a colorless liquid with a faint, sweetish odor.[1] It is an important

intermediate in organic synthesis. A summary of its key physical properties is presented in the
table below.
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Reference
Property Value Notes
Temperature
Molecular Formula CsH1oN:2
Molecular Weight 98.15 g/mol - [1][2]
Appearance Colorless liquid Ambient [1]
Density 0.846 g/mL 25°C [1112]
Boiling Point 186-188 °C 760 mmHg (lit.) [1][2]
Melting Point -80.6 °C - [1]
Refractive Index (n_D) 1.423 20 °C [11[2]
Slightly soluble in
Solubility water; Soluble in Ambient [1]
ethanol and ether
Flash Point 157 °F (69.4 °C) - [1]
Vapor Pressure 0.3 mmHg 25 °C (estimated)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of N,N-
Diethylcyanamide.

¢ Infrared (IR) Spectrum: The IR spectrum of N,N-Diethylcyanamide is available on the NIST
WebBook.[3] Key absorptions would be expected for the C=N (nitrile) stretch, as well as C-H
and C-N stretches. The nitrile stretch is a particularly strong and characteristic absorption.

e Mass Spectrum (MS): The electron ionization (EI) mass spectrum of N,N-Diethylcyanamide
can also be found on the NIST WebBook.[1] This spectrum provides information about the
fragmentation pattern of the molecule, which is useful for structural elucidation and
identification.

e Nuclear Magnetic Resonance (NMR) Spectrum: While not directly provided in the search
results, 1H and 13C NMR data for N,N-Diethylcyanamide would be available in spectral
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databases such as the Spectral Database for Organic Compounds (SDBS).[4][5][6] The 1H
NMR spectrum would show signals corresponding to the ethyl groups, likely a triplet for the
methyl protons and a quartet for the methylene protons. The 13C NMR spectrum would
show distinct signals for the methyl, methylene, and nitrile carbons.

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties of
N,N-Diethylcyanamide.

3.1. Density Determination

The density of a liquid can be determined using a pycnometer or a hydrometer. The
pycnhometer method is highly accurate.

e Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), analytical balance, and a constant temperature water bath.

e Procedure:
o Clean and dry the pycnometer thoroughly.
o Weigh the empty pycnometer on an analytical balance and record the mass (ma).

o Fill the pycnometer with distilled water and place it in a constant temperature bath at the
desired temperature (e.g., 25 °C) until it reaches thermal equilibrium.

o Ensure the water level is at the mark, drying any excess from the outside.
o Weigh the pycnometer filled with water and record the mass (mz).
o Empty and dry the pycnometer again.

o Fill the pycnometer with N,N-Diethylcyanamide and repeat the thermal equilibration in
the constant temperature bath.

o Weigh the pycnometer filled with the sample and record the mass (ms).
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o The density of the sample (p_sample) is calculated using the formula: p_sample = [(ms -
m1) / (m2 - m1)] * p_water where p_water is the known density of water at the experimental
temperature.

3.2. Boiling Point Determination
The boiling point can be determined by distillation or the Thiele tube method.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), and a small test
tube.

e Procedure:
o Place a small amount of N,N-Diethylcyanamide into the small test tube.

o Place the capillary tube, with its open end downwards, into the test tube containing the
liquid.

o Attach the test tube to the thermometer and place the assembly in the Thiele tube
containing a high-boiling point oil (e.g., mineral oil).

o Heat the side arm of the Thiele tube gently.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a steady stream of bubbles is observed.
o Stop heating and allow the apparatus to cool.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

3.3. Melting Point Determination

Given that N,N-Diethylcyanamide has a very low melting point (-80.6 °C), a standard melting
point apparatus is not suitable. A cryostat or a low-temperature thermometer with a specialized
cooling bath would be required.
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o Apparatus: Cryostat or a suitable cooling bath (e.g., dry ice/acetone), a low-temperature
thermometer, and a sample vial.

e Procedure:

o

Place a small sample of N,N-Diethylcyanamide in the sample vial.
o Cool the sample slowly in the cryostat or cooling bath.

o Observe the sample for the first appearance of solid crystals. The temperature at which
this occurs is the freezing point, which is equivalent to the melting point for a pure
substance.

o To confirm, allow the sample to slowly warm up and record the temperature at which the
last crystal melts.

3.4. Refractive Index Measurement
The refractive index is measured using a refractometer, most commonly an Abbé refractometer.

o Apparatus: Abbé refractometer, a constant temperature water bath, and a sodium lamp or a
white light source with a compensator.

e Procedure:

o Calibrate the refractometer using a standard of known refractive index (e.g., distilled
water).

o Ensure the prisms of the refractometer are clean and dry.
o Place a few drops of N,N-Diethylcyanamide onto the surface of the measuring prism.

o Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C) by
circulating water from the constant temperature bath.

o Adjust the light source and the mirror to get maximum illumination.
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o Rotate the prisms until the boundary between the light and dark fields is sharp and
centered on the crosshairs of the eyepiece.

o If using white light, adjust the compensator to remove any color fringes.
o Read the refractive index directly from the scale.
3.5. Solubility Determination

A gualitative assessment of solubility can be made by simple observation. For quantitative
determination, the shake-flask method is standard.

o Apparatus: Stoppered flasks, a constant temperature shaker bath, and an analytical method
for concentration determination (e.g., GC, HPLC, or UV-Vis spectroscopy).

e Procedure:

o Add an excess amount of N,N-Diethylcyanamide to a known volume of the solvent (e.qg.,
water, ethanol, ether) in a stoppered flask.

o Place the flask in a constant temperature shaker bath and agitate it for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o After shaking, allow the solution to stand in the constant temperature bath to allow the
undissolved solute to settle.

o Carefully withdraw a known volume of the supernatant liquid, ensuring no solid particles
are transferred. This may require filtration or centrifugation.

o Determine the concentration of N,N-Diethylcyanamide in the aliquot using a pre-validated
analytical method.

o The determined concentration is the solubility of the compound in that solvent at that
temperature.

Mandatory Visualizations
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The following diagrams illustrate the logical workflow for determining the physical properties of
a liquid chemical like N,N-Diethylcyanamide.
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Caption: Workflow for the determination of key physical properties of N,N-Diethylcyanamide.
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Workflow for Spectroscopic Analysis
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Caption: Workflow for the spectroscopic analysis of N,N-Diethylcyanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of N,N-Diethylcyanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293381#physical-properties-of-n-n-
diethylcyanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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